ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate

• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.20 g/mol
• IUPAC Name: ethyl 2-(4-methyl-6-oxopyridazin-1-yl)acetate
• InChI: InChI=1S/C9H12N2O3/c1-3-14-9(13)6-11-8(12)4-7(2)5-10-11/h4-5H,3,6H2,1-2H3
• InChI Key: NGESDDWSALECBS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C=C(C=N1)C

Description

Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate is a useful research compound. Its molecular formula is C9H12N2O3 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5-Hydroxy-4-methylfuran-2(5H)-one (1.19 g, 10.4 mmol) and ethyl hydrazinoacetate hydrochloride (1.61 g, 10.4 mmol) in 95% ethanol (20 mL) was refluxed for 2 h. Removal of the solvent in vacuo followed by purification using a Biotage Horizon® system (0-50% ethyl acetate/hexanes mixture) gave ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate as a yellow crystalline. LC/MS 219.2 (M+23).

Synthesis routes and methods II

Procedure details

5-Hydroxy-4-methylfuran-2(5H)-one (1.19 g, 10.4 mmol) and ethyl hydrazinoacetate hydrochloride (1.61 g, 10.4 mmol) in 95% ethanol (20 mL) was refluxed for 2 h. Removal of the solvent in vacuo followed by purification using a Biotage Horizon® system (0-50% ethyl acetate/hexanes mixture) gave ethyl[4-methyl-6-oxopyridazin-1(6H)-yl]acetate as a yellow crystalline. LC/MS 219.2 (M+23).